Cas no 1185179-22-9 (1-cyclohexyl-3-piperidinecarboxylic acid hydrochloride)

• Product Name: 1-cyclohexyl-3-piperidinecarboxylic acid hydrochloride
• CAS No: 1185179-22-9
• MF: C₁₂H₂₂ClNO₂
• MW: 247.76158285141
• MDL: MFCD06800480
• CID: 4576132
• Update Time: 2025-05-19

1-cyclohexyl-3-piperidinecarboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-piperidinecarboxylic acid hydrochloride

• MDL： MFCD06800480
• Inchi： 1S/C12H21NO2.ClH/c14-12(15)10-5-4-8-13(9-10)11-6-2-1-3-7-11;/h10-11H,1-9H2,(H,14,15);1H
• InChI Key： HQCQBFXFGMHYKU-UHFFFAOYSA-N
• SMILES： N1(C2CCCCC2)CCCC(C(O)=O)C1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-cyclohexyl-3-piperidinecarboxylic acid hydrochloride

Introduction to 1-cyclohexyl-3-piperidinecarboxylic acid hydrochloride (CAS No. 1185179-22-9)

1-cyclohexyl-3-piperidinecarboxylic acid hydrochloride, identified by the CAS number 1185179-22-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a cyclohexyl group and a piperidine ring, has garnered attention due to its structural features and potential applications in the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

The structural motif of 1-cyclohexyl-3-piperidinecarboxylic acid hydrochloride combines the versatility of the cyclohexyl group with the biological relevance of the piperidine scaffold. Piperidine derivatives are well-documented for their role in medicinal chemistry, often serving as key components in drugs targeting central nervous system disorders, infectious diseases, and metabolic conditions. The cyclohexyl substituent contributes to steric hindrance and lipophilicity, which can influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

In recent years, there has been a growing emphasis on developing small-molecule inhibitors that modulate enzyme activity through precise targeting of binding pockets. The piperidine ring in 1-cyclohexyl-3-piperidinecarboxylic acid hydrochloride provides a suitable framework for designing molecules that interact with biological targets such as kinases, proteases, and other enzymes involved in disease pathways. Its ability to adopt multiple conformations due to the flexibility of the cyclohexyl group further enhances its potential as a scaffold for structure-based drug design.

One of the most compelling aspects of 1-cyclohexyl-3-piperidinecarboxylic acid hydrochloride is its utility as a building block in synthetic chemistry. The carboxylic acid moiety can be readily modified through various coupling reactions, such as amide bond formation, allowing for the rapid construction of more complex molecules. Additionally, the hydrochloride salt form improves handling and stability, making it an attractive candidate for industrial-scale synthesis.

Recent studies have highlighted the importance of piperidine derivatives in addressing emerging therapeutic challenges. For instance, modifications of the piperidine core have been explored in the development of antiviral agents, where the scaffold's ability to mimic natural amino acids enhances binding affinity to viral proteases. Similarly, 1-cyclohexyl-3-piperidinecarboxylic acid hydrochloride could serve as a precursor in creating molecules with enhanced selectivity against off-target enzymes, thereby reducing side effects.

The compound's potential extends beyond enzyme inhibition; it may also be explored for its ability to modulate ion channels or interact with receptors. The cyclohexyl group's spatial orientation can influence how the molecule fits into binding sites on biological targets, potentially leading to allosteric modulation or improved drug-like properties such as solubility and bioavailability.

From a computational chemistry perspective, virtual screening and molecular dynamics simulations have been employed to evaluate the interactions between 1-cyclohexyl-3-piperidinecarboxylic acid hydrochloride and potential targets. These studies often reveal critical insights into binding affinities and pose hypotheses for experimental validation. The integration of machine learning models with experimental data has further accelerated the process of identifying promising derivatives from this scaffold.

The pharmaceutical industry continues to invest in innovative approaches to overcome drug resistance and treat refractory diseases. 1-cyclohexyl-3-piperidinecarboxylic acid hydrochloride represents a versatile platform that could contribute to these efforts by enabling the synthesis of next-generation therapeutics. Its unique structural features make it particularly suited for addressing complex biological pathways that require multi-target interaction or precise spatial orientation.

In conclusion, 1-cyclohexyl-3-piperidinecarboxylic acid hydrochloride (CAS No. 1185179-22-9) is a compound with significant potential in medicinal chemistry and drug development. Its combination of structural versatility and functional utility positions it as a valuable asset for researchers seeking to design novel therapeutic agents. As our understanding of disease mechanisms advances, compounds like this will continue to play a crucial role in addressing unmet medical needs through innovative chemical solutions.